Cas no 53661-31-7 (3-Oxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile)

• Product Name: 3-Oxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile
• CAS No: 53661-31-7
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD00822620
• CID: 356743
• PubChem ID: 12197586
• Update Time: 2025-04-19

3-Oxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-2,3,5,6,7,8-hexahydroisoquinoline-4-carbonitrile
• 3-OXO-2,3,5,6,7,8-HEXAHYDRO-4-ISOQUINOLINECARBONITRILE
• 3-oxo-2,3,5,6,7,8-hexahydro-4-isoquinolinecarbonitrile(SALTDATA: FREE)
• 3-oxo-5,6,7,8-tetrahydro-2H-isoquinoline-4-carbonitrile
• 4-Isoquinolinecarbonitrile, 2,3,5,6,7,8-hexahydro-3-oxo-
• Z1198155242
• DTXSID10480031
• MFCD00822620
• BS-38136
• EN300-117890
• SCHEMBL16935277
• 3-Hydroxy-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• CS-0308377
• SR-01000512662
• 53661-31-7
• CHEMBL118680
• AKOS006273124
• 4-cyano-2,3,5,6,7,8-hexahydroisoquinol-3-one
• SR-01000512662-1

• MDL： MFCD00822620
• Inchi： 1S/C10H10N2O/c11-5-9-8-4-2-1-3-7(8)6-12-10(9)13/h6H,1-4H2,(H,12,13)
• InChI Key： IGNWFQOCRCXUJK-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C2C(=CN1)CCCC2

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89